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Compound of Interest

Compound Name: 2''-O-Galloylmyricitrin

Cat. No.: B15594383

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic and

spectrometric data for 2''-O-Galloylmyricitrin, a naturally occurring galloylated flavonoid

glycoside. This document is intended for researchers, scientists, and professionals in the field

of drug development and natural product chemistry, offering detailed experimental protocols

and data presented in a clear, comparative format.

Spectroscopic Data
The structural elucidation of 2''-O-Galloylmyricitrin has been primarily achieved through

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). The

following sections detail the data obtained from these analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of

organic molecules. For 2''-O-Galloylmyricitrin, ¹H and ¹³C NMR data were acquired in
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deuterated methanol (CD₃OD) at a frequency of 500 MHz.

Table 1: ¹H NMR Spectroscopic Data for 2''-O-Galloylmyricitrin (500 MHz, CD₃OD)

Atom No.
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Myricitrin Moiety

6 6.21 d 2.0

8 6.40 d 2.0

2' 7.33 s

6' 7.33 s

1'' 5.39 d 1.5

2'' 5.55 dd 3.4, 1.5

3'' 4.17 dd 9.5, 3.4

4'' 3.82 dd 9.5, 9.5

5'' 3.48 m

6'' 1.11 d 6.2

Galloyl Moiety

2''' 7.09 s

6''' 7.09 s

Table 2: ¹³C NMR Spectroscopic Data for 2''-O-Galloylmyricitrin (125 MHz, CD₃OD)
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Atom No. Chemical Shift (δ) ppm

Myricitrin Moiety

2 158.5

3 136.0

4 179.5

5 163.0

6 99.9

7 165.9

8 94.8

9 159.2

10 105.8

1' 121.8

2' 109.9

3' 146.8

4' 138.2

5' 146.8

6' 109.9

1'' 103.9

2'' 73.1

3'' 71.9

4'' 72.1

5'' 71.8

6'' 17.8

Galloyl Moiety
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1''' 121.8

2''' 110.4

3''' 146.5

4''' 140.2

5''' 146.5

6''' 110.4

7''' (C=O) 167.9

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass and molecular formula of a compound.

Electrospray Ionization (ESI) is a soft ionization technique suitable for analyzing polar

molecules like flavonoid glycosides.

Table 3: Mass Spectrometry Data for 2''-O-Galloylmyricitrin

Technique Ionization Mode Observed m/z

ESI-MS Negative 615.1 [M-H]⁻

Experimental Protocols
The following protocols are based on the methodologies cited in the identification of 2''-O-
Galloylmyricitrin.

NMR Spectroscopy
Instrument: Avance III 500 MHz spectrometer (Bruker BioSpin) equipped with a 1-mm TXI

microprobe and a 5-mm BBO probe.

Solvent: Deuterated Methanol (CD₃OD).

Frequency: 500 MHz for ¹H and 125 MHz for ¹³C.
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Data Acquisition: Standard pulse sequences were used for 1D (¹H, ¹³C) and 2D (COSY,

HSQC, HMBC) NMR experiments. Chemical shifts are reported in parts per million (ppm)

relative to the residual solvent signal.

Mass Spectrometry
Instrument (ESI-MS): Esquire 3000 Plus ion trap mass spectrometer (Bruker Daltonics).

Instrument (ESI-TOF-MS): Bruker microTOF ESI-MS system.

Ionization Mode: Electrospray Ionization (ESI), primarily in negative ion mode.

Mass Calibration: A reference solution of 0.1% sodium formate in 2-propanol/water (1:1)

containing 5 mM NaOH was used for mass calibration in the ESI-TOF-MS.

Visualizations
The following diagrams illustrate the general workflow for the spectroscopic analysis of a

natural product and the structural correlations of 2''-O-Galloylmyricitrin.
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General workflow for natural product analysis.
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2''-O-Galloylmyricitrin Structure Key NMR Correlations (HMBC)

H-2''', H-6''' (Galloyl)

C-7''' (Galloyl C=O)

Connects protons to carbonyl

H-2'' (Rhamnose)

Confirms galloyl position

C-1'' (Rhamnose)

C-3 (Flavonoid)

Links sugar to aglycone

Click to download full resolution via product page

Structure and key HMBC correlations of 2''-O-Galloylmyricitrin.

To cite this document: BenchChem. [Spectroscopic and Spectrometric Characterization of
2''-O-Galloylmyricitrin: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594383/docs#spectroscopic-and-spectrometric-
characterization-of-2-o-galloylmyricitrin-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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